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Compound of Interest

Compound Name: 2-Methyl-4-propyloctane

Cat. No.: B14551760

For: Researchers, Scientists, and Drug Development Professionals

Topic: Investigation of 2-Methyl-4-propyloctane as a Potential Base Oil or Additive in
Lubricant Formulations.

Introduction

2-Methyl-4-propyloctane is a branched-chain alkane with the molecular formula C12H26.[1]
Its highly branched structure suggests potential utility as a lubricant base oil or additive, offering
a unique combination of properties such as low pour point, good thermal stability, and specific
viscosity characteristics. Branched alkanes are known to be crucial components in synthetic
lubricants, contributing to improved performance over a wide range of temperatures and
conditions.[2][3] This document outlines the application notes and detailed experimental
protocols for the comprehensive evaluation of 2-Methyl-4-propyloctane in lubricant
formulation research.

Physicochemical Properties

A summary of the computed physicochemical properties of 2-Methyl-4-propyloctane is
provided in the table below. These properties are essential for initial formulation considerations
and for predicting its behavior as a lubricant component.
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Property Value Reference
Molecular Formula C12H26 [1]
Molecular Weight 170.33 g/mol [1]
IUPAC Name 2-methyl-4-propyloctane [1]
Boiling Point (estimated) 191°C [4]
Melting Point (estimated) -50.8°C [4]
Density (estimated) 0.7491 g/cm3 [4]
Refractive Index (estimated) 1.4202 [4]

Experimental Protocols for Lubricant Performance

Evaluation

The following protocols are designed to assess the performance of 2-Methyl-4-propyloctane

as a lubricant base oil or as an additive to a standard base oil.

Objective: To determine the kinematic viscosity of lubricant formulations containing 2-Methyl-4-

propyloctane at various temperatures and to calculate the Viscosity Index (V1).

Apparatus: Capillary Tube Viscometer (e.g., Redwood or Ubbelohde type).[5][6][7]

Protocol:
e Prepare lubricant samples:

o Sample A: 100% 2-Methyl-4-propyloctane.

o Sample B: 10% (w/w) 2-Methyl-4-propyloctane in a Group lll base oil.

o Sample C: Control - 100% Group Il base oil.

e Ensure the viscometer is clean and dry.

e Pour the lubricant sample into the viscometer tube.
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e Place the viscometer in a constant temperature bath at 40°C and allow it to equilibrate.[8]
» Draw the oil sample through the capillary tube to the starting mark using suction.[6]

¢ Release the suction and measure the time taken for the oil to flow between the start and end
marks.[8]

o Repeat the measurement at least three times and calculate the average flow time.

» Repeat steps 4-7 at a temperature of 100°C.[8]

o Calculate the kinematic viscosity at each temperature using the viscometer constant.
o Calculate the Viscosity Index (VI) according to ASTM D2270.[8]

Data Presentation:

. Kinematic Kinematic
Lubricant ] ] ] ] ) ]
. Viscosity @ 40°C Viscosity @ 100°C Viscosity Index (VI)
Formulation
(cSt) (cSt)
Sample A: 100% 2- ) )
Experimental Data Experimental Data Calculated Value
Methyl-4-propyloctane
Sample B: 10% 2- ) )
Experimental Data Experimental Data Calculated Value
Methyl-4-propyloctane
Sample C: Control _ _
Experimental Data Experimental Data Calculated Value

(Group Il Base Qil)

Obijective: To evaluate the thermal stability of lubricant formulations containing 2-Methyl-4-
propyloctane by measuring weight loss at elevated temperatures.

Apparatus: Thermo-Gravimetric Analyzer (TGA).[9][10]
Protocol:

o Calibrate the TGA instrument according to the manufacturer's instructions.
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e Place a small, known weight (5-10 mg) of the lubricant sample into the TGA pan.

e Heat the sample in the TGA under a controlled atmosphere (e.g., air or nitrogen) at a
constant heating rate (e.g., 10°C/min) from ambient temperature to 600°C.[11]

o Alternatively, for isothermal analysis, heat the sample to a specific temperature (e.g., 150°C)
and hold for an extended period (e.g., 24-72 hours), monitoring weight loss over time.[9]

e Record the weight loss as a function of temperature or time.

o Determine the onset temperature of decomposition and the temperature at maximum weight
loss rate (Tmax).[11]

Data Presentation:

Temperature at

Lubricant Onset of . Total Weight Loss
. . Max. Weight Loss

Formulation Decomposition (°C) °C) (%)

Sample A: 100% 2- ) ) )
Experimental Data Experimental Data Experimental Data

Methyl-4-propyloctane

Sample B: 10% 2- ) ) )
Experimental Data Experimental Data Experimental Data

Methyl-4-propyloctane

Sample C: Control ) ) ]
Experimental Data Experimental Data Experimental Data

(Group Il Base Qil)

Obijective: To determine the coefficient of friction of lubricant formulations containing 2-Methyl-
4-propyloctane under controlled conditions.

Apparatus: Tribometer (e.g., Pin-on-disk or Four-Ball tester).[12][13]
Protocol:
o Clean and prepare the test specimens (e.g., pin and disk) according to standard procedures.

e Apply a thin film of the lubricant sample to the contact surfaces.
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e Mount the specimens in the tribometer.

e Apply a specified normal load to the contact.

« Initiate sliding at a constant speed.

e Record the tangential (frictional) force and the normal force continuously throughout the test.

» Calculate the coefficient of friction as the ratio of the frictional force to the normal force.[12]

» Repeat the test for each lubricant formulation to ensure repeatability.

Data Presentation:

Lubricant
Formulation

Test Conditions
(Load, Speed,
Temp)

Average Coefficient
of Friction

Standard Deviation

Sample A: 100% 2-
Methyl-4-propyloctane

Specified Conditions

Experimental Data

Calculated Value

Sample B: 10% 2-
Methyl-4-propyloctane

Specified Conditions

Experimental Data

Calculated Value

Sample C: Control
(Group Il Base Qil)

Specified Conditions

Experimental Data

Calculated Value

Visualizations
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Caption: Experimental workflow for evaluating 2-Methyl-4-propyloctane in lubricants.
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Caption: Relationship between molecular structure and lubricant performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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